Cas no 1806642-94-3 (2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid)

• Product Name: 2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid
• CAS No: 1806642-94-3
• MF: C₁₄H₁₈O₅S
• MW: 298.354723453522
• CID: 4939389
• Update Time: 2025-05-19

2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid

• Inchi： 1S/C14H18O5S/c1-3-19-11(15)8-7-9-5-4-6-10(20-2)12(9)13(16)14(17)18/h4-6,13,16H,3,7-8H2,1-2H3,(H,17,18)
• InChI Key： SQHOTRUAXQPONF-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(CCC(=O)OCC)=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 298.08749484 g/mol
• Monoisotopic Mass: 298.08749484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.36
• XLogP3: 1.8
• Topological Polar Surface Area: 109

Additional information on 2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid

2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic Acid: A Comprehensive Overview

The compound 2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid, identified by the CAS number 1806642-94-3, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound belongs to the class of mandelic acids, which are known for their unique structural properties and biological activities. The presence of functional groups such as the ethoxy, oxo, and methylthio groups introduces a level of complexity and functionality that makes this compound a subject of interest for researchers.

Mandelic acid itself is a naturally occurring compound with a benzene ring substituted by a hydroxyl group and an alpha-hydroxy acid moiety. The modification of this basic structure with additional functional groups, as seen in 2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid, enhances its chemical reactivity and biological interactions. Recent studies have highlighted the potential of such modified mandelic acids in drug design, particularly in the development of anti-inflammatory and anti-cancer agents.

The structural features of this compound are worth noting. The ethoxy group at position 3 introduces an ether linkage, which can influence the compound's solubility and stability. The oxo group at the same position suggests the presence of a ketone functional group, which can participate in various chemical reactions, including nucleophilic additions. Additionally, the methylthio group at position 6 introduces sulfur into the molecule, which is known to play a crucial role in enzyme catalysis and cellular signaling processes.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid with various biological targets. For instance, molecular docking studies have revealed potential binding affinities with key enzymes involved in inflammatory pathways, suggesting its role as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of cancer biology.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The introduction of the ethoxy and methylthio groups requires careful planning to ensure regioselectivity and stereochemical integrity. Recent methodologies have focused on using green chemistry principles to minimize environmental impact during synthesis.

The pharmacokinetic properties of 2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid are another area of active research. Studies have shown that its bioavailability can be optimized through targeted drug delivery systems, such as nanoparticles or liposomal formulations. These findings underscore its potential as a therapeutic agent with improved efficacy and reduced side effects.

In conclusion, 2-(3-Ethoxy-3-oxopropyl)-6-(methylthio)mandelic acid, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to unravel its full potential, this compound is poised to make significant contributions to the fields of medicine and biochemistry.